2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide

• IUPAC Name: 2-ethoxy-N-(2-morpholin-4-ylethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H24N2O3/c1-2-24-17-8-7-15-5-3-4-6-16(15)18(17)19(22)20-9-10-21-11-13-23-14-12-21/h3-8H,2,9-14H2,1H3,(H,20,22)
• InChI Key: PBVVRTUIZCVKHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCCN3CCOCC3
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide, also known as ER-27319, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of naphthamides, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has been extensively studied for its potential applications in scientific research. One of the primary applications of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide is in the study of ion channels. 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has been shown to selectively block the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation. This has led to the development of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide as a potential therapeutic agent for the treatment of pain and other related conditions.
2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has also been studied for its potential applications in the study of G protein-coupled receptors (GPCRs). It has been shown to selectively block the G protein-coupled receptor 35 (GPR35), which is involved in the regulation of immune function and inflammation. This has led to the development of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide as a potential therapeutic agent for the treatment of inflammatory conditions.

Mechanism of Action

2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide acts by selectively blocking the TRPV1 and GPR35 channels. TRPV1 channels are involved in the perception of pain and thermoregulation, while GPR35 channels are involved in the regulation of immune function and inflammation. By blocking these channels, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide can potentially reduce pain and inflammation.
Biochemical and Physiological Effects:
2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain in animal models of pain, suggesting that it may be a potential therapeutic agent for the treatment of pain. 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has also been shown to reduce inflammation in animal models of inflammation, suggesting that it may be a potential therapeutic agent for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has several advantages for lab experiments. It is a highly selective TRPV1 and GPR35 channel blocker, which allows for the precise study of these channels in various biological systems. 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide is also easily synthesized and has been found to be stable under a range of experimental conditions.
However, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide also has some limitations for lab experiments. It has been found to have low solubility in water, which can make it difficult to use in certain experimental systems. Additionally, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide has been found to have a relatively short half-life, which can limit its effectiveness in certain experimental systems.

Future Directions

There are several future directions for research on 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide. One potential direction is the development of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide as a therapeutic agent for the treatment of pain and inflammatory conditions. Further studies are needed to determine the safety and efficacy of 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide in humans.
Another potential direction is the study of other ion channels and GPCRs that are affected by 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide. This could lead to the development of new therapeutic agents for a range of conditions.
Overall, 2-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthamide is a promising compound with a range of potential applications in scientific research. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.